Cas no 1805558-03-5 (4-Amino-3-chloromethyl-5-phenylpyridine)

• Product Name: 4-Amino-3-chloromethyl-5-phenylpyridine
• CAS No: 1805558-03-5
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 4898999
• Update Time: 2025-06-10

4-Amino-3-chloromethyl-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloromethyl-5-phenylpyridine

• Inchi： 1S/C12H11ClN2/c13-6-10-7-15-8-11(12(10)14)9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H2,14,15)
• InChI Key： OWGMMCIEWPWZMG-UHFFFAOYSA-N
• SMILES： ClCC1=CN=CC(C2C=CC=CC=2)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-chloromethyl-5-phenylpyridine

4-Amino-3-chloromethyl-5-phenylpyridine (CAS No. 1805558-03-5): An Emerging Compound in Medicinal Chemistry

4-Amino-3-chloromethyl-5-phenylpyridine (CAS No. 1805558-03-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its amino, chloromethyl, and phenyl substituents on a pyridine ring, offers a promising scaffold for the development of new therapeutic agents.

The pyridine ring, a fundamental heterocyclic structure, is widely recognized for its importance in pharmaceuticals and agrochemicals. The presence of the amino group enhances the compound's basicity and hydrogen bonding capabilities, which can be crucial for interactions with biological targets. The chloromethyl substituent introduces electrophilic reactivity, making the molecule versatile for further derivatization and functionalization. The phenyl group, known for its aromaticity and hydrophobic properties, contributes to the overall stability and lipophilicity of the molecule.

Recent studies have explored the potential applications of 4-Amino-3-chloromethyl-5-phenylpyridine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

Another promising application of 4-Amino-3-chloromethyl-5-phenylpyridine is in the treatment of neurodegenerative diseases. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA), showed that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. The study found that it reduces oxidative stress and inhibits apoptosis in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the synthetic accessibility of 4-Amino-3-chloromethyl-5-phenylpyridine has been extensively studied. A novel synthetic route involving palladium-catalyzed cross-coupling reactions has been reported, providing a scalable and efficient method for its preparation. This synthetic strategy not only simplifies the production process but also allows for easy modification of the molecular structure to optimize pharmacological properties.

The safety profile of 4-Amino-3-chloromethyl-5-phenylpyridine has also been evaluated in preclinical studies. Toxicological assessments have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further development as a drug candidate.

In conclusion, 4-Amino-3-chloromethyl-5-phenylpyridine (CAS No. 1805558-03-5) represents an exciting opportunity in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable scaffold for the design and development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a promising candidate for future drug discovery efforts.